Cas no 620-46-2 (Benzoic acid, 2-hydroxy-, 3-methylphenyl ester)

Benzoic acid, 2-hydroxy-, 3-methylphenyl ester structure
620-46-2 structure
Product Name:Benzoic acid, 2-hydroxy-, 3-methylphenyl ester
CAS No:620-46-2
MF:C14H12O3
MW:228.243284225464
CID:1635751
PubChem ID:10966248
Update Time:2025-04-21

Benzoic acid, 2-hydroxy-, 3-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-, 3-methylphenyl ester
    • (3-methylphenyl) 2-hydroxybenzoate
    • 620-46-2
    • 3-METHYLPHENYL 2-HYDROXYBENZOATE
    • DTXSID00450127
    • SCHEMBL8205625
    • Inchi: 1S/C14H12O3/c1-10-5-4-6-11(9-10)17-14(16)12-7-2-3-8-13(12)15/h2-9,15H,1H3
    • InChI Key: WYCMXEZEGOOMSO-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1O)=O)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 228.07866
  • Monoisotopic Mass: 228.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

Benzoic acid, 2-hydroxy-, 3-methylphenyl ester Related Literature

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent